Cas no 2353387-62-7 (2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid)

• Product Name: 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid
• CAS No: 2353387-62-7
• MF: C₁₆H₁₄BrNO₄
• MW: 364.190663814545
• CID: 5614344
• PubChem ID: 165981690
• Update Time: 2025-06-18

2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-32433134
• 2-(3-{[(benzyloxy)carbonyl]amino}-4-bromophenyl)acetic acid
• 2353387-62-7
• 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid

• Inchi： 1S/C16H14BrNO4/c17-13-7-6-12(9-15(19)20)8-14(13)18-16(21)22-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,18,21)(H,19,20)
• InChI Key： BBADTFRZEZWRDI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CC(=O)O)=CC=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 363.01062g/mol
• Monoisotopic Mass: 363.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid

Introduction to 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid (CAS No. 2353387-62-7)

2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2353387-62-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug development. The unique structural features of this molecule, particularly the presence of a benzyloxy carbonyl group and a brominated phenyl ring, contribute to its potential utility in various biochemical pathways and therapeutic applications.

The benzyloxy carbonyl group is a well-known protective group in peptide synthesis and is often employed to stabilize amino groups during chemical reactions. Its incorporation into the molecular framework of 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid suggests that this compound may serve as a precursor or intermediate in the synthesis of more complex peptides or proteins. Additionally, the brominated phenyl ring introduces electrophilic centers that can participate in various organic transformations, such as cross-coupling reactions, which are widely used in medicinal chemistry to construct biaryl structures.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific enzymatic or receptor interactions. The structural motif of 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid aligns with this trend, as it contains elements that are commonly found in bioactive molecules. For instance, the combination of an amino acid derivative and a brominated aromatic ring has been explored in the design of kinase inhibitors and other small-molecule drugs. Such compounds are particularly relevant in oncology, where targeted inhibition of aberrant signaling pathways is crucial for treating cancer.

One of the most compelling aspects of 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid is its potential role as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying different functional groups within its molecular structure, researchers can gain insights into how specific chemical alterations influence biological activity. This approach is essential for optimizing drug candidates and improving their efficacy and selectivity. The presence of both the benzyloxy carbonyl and bromophenyl moieties provides multiple points for modification, allowing for extensive diversification of the compound library.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid. Molecular modeling techniques, such as docking simulations and quantum mechanical calculations, enable researchers to predict how these molecules might interact with biological targets at the atomic level. These predictions can guide experimental design and accelerate the discovery process. For example, virtual screening can be used to identify derivatives of 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid that exhibit enhanced binding affinity or improved pharmacokinetic properties.

The pharmaceutical industry has also been leveraging biocatalysis and green chemistry principles to develop more sustainable synthetic routes for complex molecules. The synthesis of 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid could benefit from these approaches, as they offer environmentally friendly alternatives to traditional synthetic methods. Enzymatic catalysis, for instance, can provide high selectivity and mild reaction conditions, reducing the need for harsh reagents or extensive purification steps.

In conclusion, 2-(3-{(benzyloxy)carbonylamino}-4-bromophenyl)acetic acid (CAS No. 2353387-62-7) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation in drug development, particularly in areas such as oncology and enzyme inhibition. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs through innovative chemical synthesis and molecular design.